Cas no 2228530-51-4 (2-(piperidin-4-yl)methylbenzene-1,3,5-triol)

• Product Name: 2-(piperidin-4-yl)methylbenzene-1,3,5-triol
• CAS No: 2228530-51-4
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6042655
• PubChem ID: 165866135
• Update Time: 2025-05-21

2-(piperidin-4-yl)methylbenzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-4-yl)methylbenzene-1,3,5-triol
• 2228530-51-4
• EN300-1735981
• 2-[(piperidin-4-yl)methyl]benzene-1,3,5-triol

• Inchi： 1S/C12H17NO3/c14-9-6-11(15)10(12(16)7-9)5-8-1-3-13-4-2-8/h6-8,13-16H,1-5H2
• InChI Key： GCYUFADDPLMNEK-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1CC1CCNCC1)O)O

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.7Ų

Additional information on 2-(piperidin-4-yl)methylbenzene-1,3,5-triol

Research Briefing on 2-(piperidin-4-yl)methylbenzene-1,3,5-triol (CAS: 2228530-51-4): Recent Advances and Applications

The compound 2-(piperidin-4-yl)methylbenzene-1,3,5-triol (CAS: 2228530-51-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This polyhydroxylated benzene derivative, featuring a piperidinylmethyl substitution, exhibits a versatile scaffold that enables interactions with various biological targets. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and antimicrobial agents.

Structural analysis reveals that the triol moiety of 2-(piperidin-4-yl)methylbenzene-1,3,5-triol provides multiple hydrogen bonding sites, while the piperidine ring contributes to enhanced bioavailability through improved membrane permeability. This combination of polar and lipophilic characteristics makes it particularly valuable for drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel sigma-1 receptor ligands, showing promising results in neuroprotective assays.

Recent pharmacological investigations have identified 2-(piperidin-4-yl)methylbenzene-1,3,5-triol as a potential modulator of oxidative stress pathways. In vitro studies using neuronal cell lines showed significant reduction in reactive oxygen species (ROS) levels when treated with derivatives of this compound. The mechanism appears to involve activation of the Nrf2-ARE pathway, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Synthetic methodologies for 2-(piperidin-4-yl)methylbenzene-1,3,5-triol have seen notable improvements in the past year. A 2024 publication in Organic Process Research & Development described a novel catalytic hydrogenation approach that achieves 85% yield with excellent enantioselectivity. This advancement addresses previous challenges in large-scale production and opens new possibilities for industrial applications of this compound.

The antimicrobial potential of 2-(piperidin-4-yl)methylbenzene-1,3,5-triol derivatives has been another area of active research. Structure-activity relationship (SAR) studies have identified specific modifications that enhance activity against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). These findings, published in the European Journal of Medicinal Chemistry, highlight the compound's versatility as a scaffold for developing new classes of antibiotics.

Looking forward, research on 2-(piperidin-4-yl)methylbenzene-1,3,5-triol appears poised for expansion into additional therapeutic areas. Computational docking studies suggest potential interactions with various kinase targets, indicating possible applications in oncology. Furthermore, its metal-chelating properties are being investigated for development of novel contrast agents in medical imaging. The compound's multifaceted nature continues to make it a valuable subject for interdisciplinary research at the chemistry-biology interface.